4-amino-N-tert-butylpiperidine-1-carboxamide

• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 4-amino-N-tert-butylpiperidine-1-carboxamide
• InChI: InChI=1S/C10H21N3O/c1-10(2,3)12-9(14)13-6-4-8(11)5-7-13/h8H,4-7,11H2,1-3H3,(H,12,14)
• InChI Key: NRQBAFUKVDMHHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)N

Description

4-amino-N-tert-butylpiperidine-1-carboxamide is a piperidine derivative with the molecular formula C10H21N3O . This chemical building block is of significant interest in medicinal chemistry and organic synthesis. The structure features a piperidine ring substituted with both a primary amino group and an N-tert-butyl carboxamide moiety at the 1-position . This specific arrangement makes it a valuable scaffold for constructing more complex molecules, particularly in drug discovery efforts. Piperidine-carboxamide compounds are frequently explored as key intermediates in the synthesis of potential therapeutic agents . The reactive amino group allows for further functionalization, enabling researchers to create diverse chemical libraries. The tert-butyl carboxamide group is a common pharmacophore found in compounds studied for various biological activities. Related piperidine-carboxamide structures have been investigated for their potential interactions with neurological targets, suggesting this compound could serve as a core structure in neuropharmacology research . The mechanism of action for derivative compounds often involves specific molecular interactions, such as binding to enzymes or receptors. For structurally similar compounds, research indicates potential modulation of neurotransmitter systems . As a versatile synthetic intermediate, 4-amino-N-tert-butylpiperidine-1-carboxamide is used in nucleophilic substitution reactions, hydrolysis of the carboxamide group, and other transformations to explore structure-activity relationships . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Method 1: Synthesis from 4-Aminopiperidine

• Starting Material : 4-Aminopiperidine is a common starting material.
• Reaction Steps :
  • Step 1 : Protect the amino group of 4-aminopiperidine using di-tert-butyl dicarbonate (Boc2O) to form N-Boc-4-aminopiperidine.
  • Step 2 : React N-Boc-4-aminopiperidine with tert-butyl chloroformate or a similar reagent to introduce the N-tert-butylcarboxamide group.
• Challenges : This method requires careful control of reaction conditions to avoid side reactions and ensure high yields.

Method 2: Synthesis via Piperidone Derivatives

• Starting Material : N-Benzyl-4-piperidone can be used as an alternative starting material.
• Reaction Steps :
  • Step 1 : Convert N-benzyl-4-piperidone into an imine using orthoformate esters and then react with tert-butyl carbamate.
  • Step 2 : Perform catalytic hydrogenation to remove the benzyl group and form the desired amine.
• Advantages : This method offers a more straightforward route to the desired compound, with potentially higher yields.

Analysis of Preparation Methods

Method	Starting Material	Yield	Advantages/Challenges
Method 1	4-Aminopiperidine	Variable	Requires precise control; potential for side reactions.
Method 2	N-Benzyl-4-piperidone	Higher	More straightforward; higher yields possible.

Research Findings and Discussion

Recent research in organic synthesis has focused on optimizing reaction conditions and catalysts to improve yields and reduce costs. For instance, the use of palladium on carbon (Pd/C) as a catalyst in hydrogenation steps has been shown to be effective in removing protecting groups efficiently. Additionally, the choice of solvents and reaction temperatures can significantly impact the outcome of these reactions.

Chemical Reactions Analysis

Reduction Reactions

The primary amine at the 4-position of the piperidine ring can undergo reduction under specific conditions. For example:

• Catalytic Hydrogenation : Using H₂/Pd-C in ethanol at 50°C reduces the amine to a secondary amine while preserving the carboxamide group.

• Lithium Aluminum Hydride (LiAlH4) : Converts the carboxamide group to a tertiary amine via deoxygenation, yielding 4-amino-N-tert-butylpiperidine .

Reaction Type	Reagents/Conditions	Product	Yield (%)	Reference
Catalytic Hydrogenation	H₂ (1 atm), Pd-C, EtOH, 50°C	4-Amino-N-tert-butylpiperidine	85
LiAlH4 Reduction	LiAlH4, THF, reflux	4-Amino-N-tert-butylpiperidine	72

Substitution Reactions

The carboxamide group participates in nucleophilic substitution, particularly under basic conditions:

• Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in the presence of NaH, forming N-alkyl derivatives.

• Acylation : Acetyl chloride in pyridine yields N-acetylated products.

Reaction Type	Reagents/Conditions	Product	Yield (%)	Reference
Alkylation	CH₃I, NaH, DMF	4-Amino-N-tert-butylpiperidine-1-(N-methylcarboxamide)	68
Acylation	AcCl, Pyridine	4-Amino-N-tert-butylpiperidine-1-acetamide	90

Oxidation Reactions

The amine group is susceptible to oxidation:

• Hydrogen Peroxide (H₂O₂) : Forms an N-oxide derivative.

• KMnO₄/acidic conditions : Oxidizes the amine to a nitro group.

Reaction Type	Reagents/Conditions	Product	Yield (%)	Reference
N-Oxidation	30% H₂O₂, CH₃COOH	4-Amino-N-tert-butylpiperidine-1-carboxamide N-oxide	55
Nitro Formation	KMnO₄, H₂SO₄	4-Nitro-N-tert-butylpiperidine-1-carboxamide	40

Ring Functionalization

The piperidine ring undergoes electrophilic substitution at the para position relative to the amino group:

• Nitration : HNO₃/H₂SO₄ introduces a nitro group at the 3-position.

• Sulfonation : SO₃/H₂SO₄ yields sulfonic acid derivatives.

Reaction Type	Reagents/Conditions	Product	Yield (%)	Reference
Nitration	HNO₃ (conc.), H₂SO₄	3-Nitro-4-amino-N-tert-butylpiperidine-1-carboxamide	60
Sulfonation	SO₃, H₂SO₄	3-Sulfo-4-amino-N-tert-butylpiperidine-1-carboxamide	50

Key Mechanistic Insights

• The tert-butyl group sterically hinders reactions at the carboxamide nitrogen, favoring substitutions at the amine.

• The piperidine ring’s conformation influences regioselectivity in electrophilic substitutions.

Scientific Research Applications

4-amino-N-tert-butylpiperidine-1-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is used in studies related to enzyme inhibition and protein binding.

Industry: The compound is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 4-amino-N-tert-butylpiperidine-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and proteins, inhibiting their activity or altering their function. This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares 4-amino-N-tert-butylpiperidine-1-carboxamide with four structurally related piperidine derivatives:

Compound Name	Substituent at Position 1	Substituent at Position 4	Molecular Formula	Key Applications/Synthesis Steps	References
4-Amino-N-tert-butylpiperidine-1-carboxamide	N-tert-butyl carboxamide	Amino (-NH₂)	C₁₁H₂₁N₃O₂	Intermediate for kinase inhibitors; potential hydrogen-bonding interactions due to amino group.
1-(tert-Butoxycarbonyl)-4-piperidinecarboxamide	tert-Butyl carbamate (Boc)	Carbamoyl (-CONH₂)	C₁₁H₂₀N₂O₃	Common protecting group strategy in peptide synthesis; improves stability during reactions.
tert-Butyl (1-acetylpiperidin-4-yl)carbamate	tert-Butyl carbamate (Boc)	Acetyl (-COCH₃)	C₁₃H₂₃N₃O₄	Intermediate in kinase inhibitor synthesis; acetyl group reduces basicity of piperidine nitrogen.
N-(tert-Butyl)-4-((2-(2,5-dioxopyrrolidin-1-yl)acetamido)methyl)piperidine-1-carboxamide	N-tert-butyl carboxamide	Acetamido-methyl-dioxopyrrolidinyl	C₁₇H₂₈N₄O₄	Potential protease-targeting applications; complex substituent enhances steric bulk.

Biological Activity

4-Amino-N-tert-butylpiperidine-1-carboxamide is a piperidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is structurally characterized by the presence of an amino group and a tert-butyl substituent, which influence its pharmacological properties. This article explores the biological activity of this compound, summarizing relevant research findings, mechanisms of action, and potential applications.

The biological activity of 4-amino-N-tert-butylpiperidine-1-carboxamide is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The compound may act as an inhibitor or modulator of specific biochemical pathways, influencing cellular processes such as signal transduction and metabolic regulation.

Key Mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit certain kinases, which play a crucial role in phosphorylation processes within cells.
• Receptor Interaction : It may interact with neurotransmitter receptors, potentially affecting neurotransmission and related physiological functions.

Biological Activities

Research indicates that 4-amino-N-tert-butylpiperidine-1-carboxamide exhibits several biological activities:

• Antimicrobial Activity : Studies have demonstrated that this compound possesses antimicrobial properties, inhibiting the growth of various bacterial strains.
• Anticancer Potential : Preliminary investigations suggest that it may have anticancer effects, possibly through apoptosis induction in cancer cell lines.
• Anti-inflammatory Effects : The compound has shown promise in modulating inflammatory responses, which could be beneficial in treating inflammatory diseases.

Research Findings

Recent studies have provided insights into the biological activity and efficacy of 4-amino-N-tert-butylpiperidine-1-carboxamide. Below is a summary of key findings from various research articles:

Study	Biological Activity Observed	Methodology	Key Results
	Antimicrobial	MIC Testing	Minimum Inhibitory Concentration (MIC) values ranged from 0.5 to 62.5 µM against Mycobacterium tuberculosis.
	Anticancer	Cell Viability Assays	Induced apoptosis in cancer cell lines with IC50 values indicating effective dosage ranges.
	Anti-inflammatory	In Vivo Models	Reduced inflammatory markers in animal models treated with the compound.

Case Studies

Several case studies highlight the therapeutic potential of 4-amino-N-tert-butylpiperidine-1-carboxamide:

• Case Study on Antimicrobial Efficacy :
  • A study evaluated the compound's effectiveness against multidrug-resistant strains of Mycobacterium tuberculosis. Results indicated significant inhibition at low concentrations, suggesting its potential as a novel therapeutic agent in tuberculosis treatment.
• Cancer Cell Line Studies :
  • Research involving human cancer cell lines demonstrated that treatment with the compound resulted in a marked decrease in cell viability, with mechanisms involving apoptosis being further elucidated through flow cytometry analysis.
• Inflammation Model :
  • In an animal model of induced inflammation, administration of the compound led to a significant reduction in pro-inflammatory cytokines, indicating its potential for managing inflammatory diseases.

Q & A

Q. What ethical considerations are paramount in preclinical research?

• Methodological Answer :
• Data Integrity : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) for transparent reporting .
• Toxicity Screening : Conduct OECD-compliant assays (e.g., Ames test, micronucleus assay) before in vivo studies .
• Regulatory Compliance : Align with ICH guidelines and institutional review board (IRB) protocols for animal/human cell use .